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Compound of Interest

Compound Name:
3-Amino-1-methylpiperidin-2-one

hydrochloride

Cat. No.: B1376424 Get Quote

An In-Depth Technical Guide to 3-Amino-1-methylpiperidin-2-one Hydrochloride:

Properties, Synthesis, and Applications

Abstract
This technical guide provides a comprehensive overview of 3-Amino-1-methylpiperidin-2-one
hydrochloride, a pivotal chiral building block in modern medicinal chemistry. We will delve into

its fundamental chemical properties, stereospecific synthetic routes, and significant applications

in the development of novel therapeutics. This document is intended for researchers, chemists,

and drug development professionals, offering expert insights into the causality behind

experimental protocols and the strategic importance of this compound in pharmaceutical

research.

Core Chemical Identity and Properties
3-Amino-1-methylpiperidin-2-one hydrochloride is a heterocyclic compound belonging to

the piperidine class. Its structure, featuring a lactam ring with a chiral center at the C3 position,

makes it a valuable synthon for creating enantiomerically pure pharmaceuticals, which can lead

to improved efficacy and reduced side effects[1].
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The presence of a stereocenter at the third carbon of the piperidine ring means the compound

exists as two distinct enantiomers: (R) and (S). The specific stereoisomer used is critical for its

intended biological activity.

Isomer CAS Number

(R)-3-Amino-1-methylpiperidin-2-one

hydrochloride
1951424-91-1[2][3]

(S)-3-Amino-1-methylpiperidin-2-one

hydrochloride
956109-56-1[4]

3-Amino-1-methylpiperidin-2-one hydrochloride

(racemic/unspecified)
1422130-18-4[5]

Physicochemical Properties
The compound's physical and chemical characteristics are essential for its handling, reaction

setup, and analytical characterization.

Property Value Source(s)

Molecular Formula C₆H₁₃ClN₂O [2][3][6][7]

Molecular Weight 164.63 g/mol [2][3][4][7]

Appearance Solid, Lyophilized powder [2][6]

Purity Typically ≥95% [2][4][6]

Chemical Structure
The core structure consists of a piperidin-2-one (a valerolactam) ring, N-methylated at position

1, with an amino group at the chiral C3 position. The hydrochloride salt form enhances stability

and solubility in polar solvents.
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Step 1: Esterification Step 2: Cyclization Step 3: N-Methylation Step 4: Salification

(R)-2,5-diaminopentanoic acid HCl EsterificationMeOH, AcCl (R)-methyl 2,5-diaminopentanoate di-HCl Base-mediated Cyclization (R)-3-aminopiperidin-2-one N-Methylatione.g., HCHO, NaBH3CN (R)-3-amino-1-methylpiperidin-2-one HCl Salt FormationHCl in solvent Final Product
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Caption: Generalized synthetic workflow for 3-Amino-1-methylpiperidin-2-one HCl.

Applications in Drug Discovery and Development
The primary value of 3-Amino-1-methylpiperidin-2-one hydrochloride lies in its role as a

versatile intermediate for constructing more complex, biologically active molecules.

Key Application: Synthesis of DPP-IV Inhibitors
The (R)-enantiomer of 3-aminopiperidine derivatives are crucial intermediates for the synthesis

of Dipeptidyl Peptidase-IV (DPP-IV) inhibitors.[8] These drugs, such as sitagliptin and alogliptin,

are a major class of oral anti-hyperglycemic agents used for the treatment of type 2 diabetes.

The amino group of the piperidine core serves as a key pharmacophore that interacts with the

active site of the DPP-IV enzyme.

Potential in Neuroscience Drug Discovery
The (S)-enantiomer has been identified as a valuable building block for compounds targeting

the central nervous system.[1] Its structural properties are leveraged to create novel treatments

for neurodegenerative conditions like Alzheimer's and Parkinson's disease, as well as

psychiatric disorders. The ability to interact with specific brain receptors makes it a compound

of high interest in this field.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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